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Compound Name: 7-Isopropylindoline

CAS No.: 954571-03-0

Cat. No.: B3174890

Get Quote

Executive Summary
The 7-Isopropylindoline scaffold represents a critical structural evolution in the design of

"privileged structures" for kinase and cyclooxygenase inhibition. Unlike standard commercial

drugs like Celecoxib (selective COX-2 inhibitor) or R-Etodolac (an enantiomeric NSAID with

anticancer properties), 7-isopropylindoline derivatives exhibit a unique dual-targeting

mechanism.

By introducing a bulky isopropyl group at the C7 position, this scaffold enhances lipophilicity

and induces steric constraints that optimize binding within the hydrophobic pockets of CDK2

(Cyclin-Dependent Kinase 2) and COX-2. Experimental data indicates that optimized 7-
isopropylindoline derivatives can achieve IC50 values in the nanomolar range (50–100 nM)

against multiple myeloma (MM) cell lines, outperforming R-Etodolac in specific drug-resistant

models.

Mechanism of Action: The Dual-Target Advantage
To understand the benchmark data, one must grasp the causality of the molecule's design. The

7-isopropyl moiety is not merely a substituent; it is a selectivity filter.
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COX-2 Inhibition: The isopropyl group fills the larger hydrophobic channel of the COX-2

active site more effectively than the hydrogen or methyl groups found in first-generation

indolines, reducing "wobble" and increasing residence time.

Wnt/

-Catenin Modulation: Downstream of COX-2 inhibition, these derivatives suppress

-catenin accumulation, a key driver in colorectal and hematological malignancies.

CDK2 Inhibition: In the isatin form (7-isopropylindoline-2,3-dione), the core mimics the ATP

purine ring, allowing the molecule to dock into the CDK2 ATP-binding pocket, arresting the

cell cycle at G1/S.

Signaling Pathway Visualization
The following diagram illustrates the convergent inhibition of proliferation via the COX-2 and

CDK2 pathways by 7-Isopropylindoline derivatives.
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Caption: Dual-pathway suppression by 7-Isopropylindoline derivatives targeting COX-2

mediated signaling and CDK2 cell cycle progression.

Comparative Benchmarking Data
The following data synthesizes experimental results comparing 7-Isopropylindoline
derivatives (specifically the 5-bromo-7-isopropyl-2,3-dione analog, referred to here as 7-IP-Iso)
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against commercial benchmarks.

A. Cytotoxicity in Multiple Myeloma (MM.1S Cells)
This assay measures the drug's ability to induce cell death in drug-sensitive myeloma cells.

Compound Drug Class IC50 (nM) Relative Potency

7-IP-Iso (Analog 36)
Novel Indoline

Scaffold
50 1.0x (Baseline)

R-Etodolac (SDX-101) NSAID Enantiomer 200 - 350
~0.15x - 0.25x

(Weaker)

Thalidomide Immunomodulator > 10,000
Low in vitro

cytotoxicity

Celecoxib COX-2 Inhibitor ~5,000
Low single-agent

potency

Insight: The 7-Isopropylindoline derivative demonstrates a 4-7 fold potency advantage over

R-Etodolac in this specific assay. While R-Etodolac requires micromolar concentrations to

achieve significant apoptosis in some models, the 7-IP scaffold is active in the mid-nanomolar

range.

B. Kinase Selectivity Profile (CDK2)
Benchmarking against Roscovitine (a standard CDK inhibitor).
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Compound Target
IC50 (

M)
Selectivity Note

7-IP-Iso CDK2/Cyclin E 0.013 - 0.046

High affinity due to 7-

isopropyl hydrophobic

lock

Roscovitine CDK2/Cyclin E 0.45 Good, but less potent

Flavopiridol Pan-CDK 0.10
Potent but non-

selective (toxic)

Insight: The 7-isopropyl substitution provides a "sweet spot" between potency and selectivity,

outperforming Roscovitine in pure affinity assays.

Experimental Protocols
To validate these benchmarks in your own facility, use the following self-validating protocols.

Protocol A: Synthesis of the Active Scaffold (7-
Isopropylindoline-2,3-dione)
Rationale: Commercial 7-Isopropylindoline (amine) must be oxidized to the isatin form to

exhibit the described CDK2/COX-2 activity.

Sandmeyer Isonitrosoacetanilide Formation:

Reagents: 2-Isopropylaniline (50 g), Chloral hydrate (49 g), Hydroxylamine HCl (57 g).

Solvent: Water / Na2SO4.

Procedure: Reflux reagents for 3 hours. Filter the precipitate to obtain 2-(hydroxyimino)-N-

(2-isopropylphenyl)acetamide.

Checkpoint: Product should be a yellowish solid. Verify via NMR (look for isopropyl doublet

at

1.27).
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Cyclization (The Critical Step):

Reagents: Conc. H2SO4 (210 mL).

Procedure: Add the acetamide intermediate to H2SO4 at 75°C over 20 mins. Stir for 2

hours.

Quench: Pour onto cracked ice. Extract with EtOAc.[1][2]

Yield: Expect ~97% yield of 7-Isopropylindoline-2,3-dione (Red solid).

Validation: Mass Spec (ESI+) m/z = 190 [M+H]+.[3]

Protocol B: Comparative MTT Cytotoxicity Assay
Rationale: This protocol benchmarks the antiproliferative effect against R-Etodolac.

Cell Seeding: Plate MM.1S (human multiple myeloma) cells at

cells/well in 96-well plates (RPMI-1640 media).

Drug Treatment:

Prepare stock solutions (10 mM in DMSO) of 7-IP-Iso and R-Etodolac.

Perform serial dilutions (1 nM to 100

M).

Treat cells for 48 hours (Standard window for apoptosis induction).

Readout:

Add MTT reagent (5 mg/mL). Incubate 4 hours.

Solubilize formazan crystals with DMSO.

Measure Absorbance at 570 nm.

Analysis:
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Plot Dose-Response curve (Log[Concentration] vs. % Viability).

Calculate IC50 using non-linear regression (GraphPad Prism or similar).

Success Criterion: The IC50 for 7-IP-Iso should be consistently <100 nM.

References
Synthesis and Biological Evaluation of Substituted Indole Derivatives.US Patent Application

2006/0166947 A1. (2006).[4] Describes the synthesis of 7-isopropylindoline-2,3-dione and

its cytotoxicity vs R-Etodolac.

Smolecule Product Record: 7-Isopropylindoline.Smolecule Catalog. (2024).[4] Identifies

CDK2 and Indole-isatin targets with IC50 ranges.[5]

Substituted Indole Derivatives as COX-2 Inhibitors.World Intellectual Property Organization,

WO 2005/033112 A2. (2005).[6] Details the anti-inflammatory mechanism and beta-catenin

modulation.

Mechanisms of Action of R-Etodolac (SDX-101).Clinical Cancer Research. (2005).[6]

Provides the baseline performance data for the commercial comparator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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